N,N-[Dithiobis[(carbonylphenylimido)-2,1-ethanediyl]]bis(3-maleimidopropanamide)

• InChI: InChI=1S/C32H28N6O8S2/c39-19-21-5-1-3-7-23(21)35-27(17-33-25(41)13-15-37-29(43)9-10-30(37)44)47-48-28(36-24-8-4-2-6-22(24)20-40)18-34-26(42)14-16-38-31(45)11-12-32(38)46/h1-4,7-12H,5-6,13-18H2,(H,33,41)(H,34,42)
• InChI Key: GAPDPDSMFOVEMZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC=C(C1=C=O)N=C(CNC(=O)CCN2C(=O)C=CC2=O)SSC(=NC3=CC=CCC3=C=O)CNC(=O)CCN4C(=O)C=CC4=O
• Molecular Formula: C32H28N6O8S2
• Molecular Weight: 688.7 g/mol
• CAS No.: 1018676-91-9

Description

N,N-[Dithiobis[(carbonylphenylimido)-2,1-ethanediyl]]bis(3-maleimidopropanamide) is a synthetic compound known for its versatile applications in scientific research. This compound exhibits unique properties that make it valuable in various fields, including biochemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-[Dithiobis[(carbonylphenylimido)-2,1-ethanediyl]]bis(3-maleimidopropanamide) involves multiple steps, typically starting with the preparation of intermediate compounds. The reaction conditions often require controlled environments to ensure the stability and purity of the final product .

Industrial Production Methods: Industrial production methods for this compound are designed to maximize yield and purity while minimizing costs. These methods often involve large-scale reactions under optimized conditions, including temperature control, pressure regulation, and the use of specific catalysts .

Chemical Reactions Analysis

Types of Reactions: N,N-[Dithiobis[(carbonylphenylimido)-2,1-ethanediyl]]bis(3-maleimidopropanamide) undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pH, and solvent choice, play a significant role in determining the reaction’s outcome.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield disulfide bonds, while substitution reactions can introduce new functional groups into the compound.

Scientific Research Applications

N,N-[Dithiobis[(carbonylphenylimido)-2,1-ethanediyl]]bis(3-maleimidopropanamide) is widely used in scientific research due to its unique properties. It is employed in biochemistry for protein modification and cross-linking studies. In material science, it is used to develop advanced materials with specific properties.

Mechanism of Action

The compound exerts its effects through the formation of disulfide bonds, which are crucial for its role in protein modification. The molecular targets and pathways involved include thiol groups in proteins, leading to the formation of stable cross-links .

Comparison with Similar Compounds

Similar Compounds: Similar compounds include other disulfide-containing molecules such as 2,2′-dithiobis[5-phenyl-1,3,4-oxadiazole], 2,2′-dithiobis[benzoxazole], and 8,8′-dithiobis-quinoline .

Uniqueness: N,N-[Dithiobis[(carbonylphenylimido)-2,1-ethanediyl]]bis(3-maleimidopropanamide) stands out due to its specific structure, which allows for efficient protein cross-linking and modification. This makes it particularly valuable in biochemistry and material science applications.